Cas no 946209-74-1 (N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide)

• Product Name: N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide
• CAS No: 946209-74-1
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6542259
• Update Time: 2025-07-19

N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide
• N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-2-(4-propan-2-ylphenoxy)acetamide

• Inchi： 1S/C21H22N2O3/c1-15(2)16-8-10-19(11-9-16)25-14-21(24)22-13-18-12-20(26-23-18)17-6-4-3-5-7-17/h3-12,15H,13-14H2,1-2H3,(H,22,24)
• InChI Key： BORHXWNKJSNHGC-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CC=C2)ON=1)(=O)COC1=CC=C(C(C)C)C=C1

Additional information on N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide

N-(5-Phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide (CAS No. 946209-74-1): A Comprehensive Overview

N-(5-Phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide, with the CAS number 946209-74-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a phenyl-substituted oxazole ring and an isopropyl-substituted phenoxyacetamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide typically involves multi-step processes, including the formation of the oxazole ring and the subsequent functionalization of the phenoxyacetamide group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

One of the key areas of interest in the study of N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide is its potential as a therapeutic agent. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. These activities are attributed to its ability to modulate various signaling pathways and receptors involved in inflammation and pain signaling.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-yl)phenoxyacetamide in both in vitro and in vivo models. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in a murine model of carrageenan-induced paw edema, the compound significantly reduced inflammation and pain responses.

Another important aspect of N-(5-phenyl-1,2-oxazol-3-yl)methyl-2-4-(propan-2-y l)phenoxyacetamide is its neuroprotective properties. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. In a study published in the journal Neuropharmacology, researchers found that treatment with N-(5-p henyl -1 , 2 - o x az ol - 3 - y l )m eth yl - 2 - 4 -( p ro pan - 2 - y l ) p h en oxy ac et am ide significantly reduced neuronal cell death in a model of ischemic brain injury. The mechanism underlying these neuroprotective effects is thought to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic properties of N-(5-p hen yl -1 , 2 - o x az ol - 3 - y l )m eth yl - 2 - 4 -( p ro pan - 2 - y l ) p h en oxy ac et am ide have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Additionally, it exhibits low toxicity and good safety profiles in preclinical studies, further supporting its potential as a therapeutic agent.

In conclusion, N-(5-p hen yl -1 , 2 - o x az ol - 3 - y l )m eth yl - 2 - 4 -( p ro pan - 2 - y l ) p h en oxy ac et am ide (CAS No. 946209–74–1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various inflammatory and neurological disorders. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.